Cas no 1361813-65-1 (3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde
• CAS No: 1361813-65-1
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932061
• Update Time: 2025-05-20

3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-8-2-6(9(10)11)13-7(4-14)5(8)3-12/h2,4,9H,3,12H2,1H3
• InChI Key： OVFFZZINXVUVGL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(C=O)=N1)CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde

3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS No. 1361813-65-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with an aminomethyl group at position 3, a difluoromethyl group at position 6, and a methoxy group at position 4, along with a carboxaldehyde group at position 2. These substituents collectively contribute to its distinct chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The incorporation of fluorine atoms in the difluoromethyl group introduces unique electronic effects, enhancing the molecule's stability and reactivity. This feature makes it particularly appealing for applications in drug discovery, where fluorinated compounds are often sought after for their improved pharmacokinetic profiles.

One of the most promising areas of research involving 3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde is its potential as a building block in medicinal chemistry. Its pyridine core serves as an excellent scaffold for constructing bioactive molecules, including kinase inhibitors and receptor antagonists. Recent studies have demonstrated that this compound can be effectively utilized in the synthesis of heterocyclic frameworks, which are critical components of many therapeutic agents.

In addition to its medicinal applications, this compound has also garnered attention in materials science. The presence of the carboxaldehyde group allows for facile conjugation with other functional molecules, making it a valuable precursor for the development of advanced materials such as conductive polymers and stimuli-responsive hydrogels. Researchers have explored its use in creating self-healing materials, where its reactivity plays a pivotal role in achieving dynamic covalent bonding.

The synthesis of 3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde involves a multi-step process that combines nucleophilic substitution, alkylation, and oxidation reactions. The optimization of reaction conditions has been a focal point for chemists aiming to enhance yield and purity. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the efficiency of forming the difluoromethyl substituent.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular conformation and intermolecular interactions. Computational chemistry approaches, including density functional theory (DFT) calculations, have further elucidated its electronic structure and reactivity patterns.

Looking ahead, the integration of 3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde into green chemistry practices is an area worth exploring. Its potential as a sustainable building block could reduce reliance on hazardous reagents and promote environmentally friendly synthetic pathways. Researchers are actively investigating its compatibility with biocatalytic systems and its ability to participate in enantioselective reactions.

In conclusion, 3-(Aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS No. 1361813-65-1) stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future chemical innovations.